Cas no 57524-89-7 (Hydrocortisone 17-Valerate)

Hydrocortisone 17-Valerate Properties

Names and Identifiers

• HYDROCORTISONE VALERATE
• hydrocortisone 17-valerate
• CORTISOL 17-VALERATE
• cortisol valerate
• Flexicort
• hydrocortisone valerat
• Hydrocortisone Valerate (200 mg)
• hydrocortisone-17-valerate
• HYDROCORTISONEVALERATE,USP
• Westcort
• 11beta,21-Dihydroxy-17alpha-valeryloxy-4-pregnene-3,20-dione
• HydroVal
• MLS000028655
• HYDROCORTISONE VALERATE [USP-RS]
• CAS-57524-89-7
• NCGC00018263-02
• Tox21_110853
• Opera_ID_1123
• CS-0013050
• MLS001076102
• Hydrocortisone valerate [USAN]
• Tox21_110853_1
• DTXSID9045633
• NSC-759133
• HYDROCORTISONE VALERATE [VANDF]
• SCHEMBL80603
• 11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 17-valerate
• HMS2235G11
• (1S,10S,11S,15S,17S,2R,14R)-17-hydroxy-14-(2-hydroxyacetyl)-2,15-dimethyl-5-ox otetracyclo[8.7.0.0<2,7>.0<11,15>]heptadec-6-en-14-yl pentanoate
• HYDROCORTISONE VALERATE (USP-RS)
• HYDROCORTISONE VALERATE [ORANGE BOOK]
• HYDROCORTISONE VALERATE [MART.]
• D02288
• Hydrocortisone 17-valerate, analytical standard
• Hydrocortisone valerate, United States Pharmacopeia (USP) Reference Standard
• 57524-89-7
• FZCHYNWYXKICIO-FZNHGJLXSA-N
• AC-13156
• CHEBI:50865
• SMR000058860
• HYDROCORTISONE VALERATE (MART.)
• UNII-68717P8FUZ
• AKOS015961188
• Pregn-4-ene-3,20-dione, 11,21-dihydroxy-17-((1-oxopentyl)oxy)-, (11beta)-
• HYDROCORTISONE VALERATE [WHO-DD]
• 68717P8FUZ
• HYDROCORTISONE 17-VALERATE [MI]
• Hydrocortisone valerate [USAN:USP]
• DTXCID7025633
• (1R,3aS,3bS,9aR,9bS,10S,11aS)-10-hydroxy-1-(2-hydroxyacetyl)-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl pentanoate
• EINECS 260-786-8
• HYDROCORTISONE VALERATE [USP MONOGRAPH]
• hydrocortisone-valerate
• HYDROCORTISONE VALERATE (USP MONOGRAPH)
• Hydrocortisone valerate (USP)
• Westcort (TN)
• Q27122241
• BCP20579
• 11beta,21-dihydroxy-3,20-dioxopregn-4-en-17-yl pentanoate
• PREGN-4-ENE-3,20-DIONE, 11,21-DIHYDROXY-17-((1-OXOPENTYL)OXY)-, (11.BETA.)-
• EN300-51036
• NSC 759133
• 11.BETA.,17,21-TRIHYDROXYPREGN-4-ENE-3,20-DIONE 17-VALERATE
• DB14544
• NCGC00024016-03
• CHEMBL1200562
• HY-B1265
• NS00021223
• [(8S,9S,10R,11S,13S,14S,17R)-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] pentanoate
• hydrocortisone valerate cream
• TS-07637
• G77909
• Hydrocortisone 17-valerate
• Cortisol 17-valerate
• Hydrocortisone-17-valerate
• DA-54157
• +Expand

• InChIKey： IIURBUOJEWOKSI-YNGWJYPQSA-N
• Inchi： InChI=1S/C26H38O6.C13H15NO/c1-4-5-6-22(31)32-26(21(30)15-27)12-10-19-18-8-7-16-13-17(28)9-11-24(16,2)23(18)20(29)14-25(19,26)3;1-4-7-11(3)13(15)14-12-9-6-5-8-10(12)2/h13,18-20,23,27,29H,4-12,14-15H2,1-3H3;4-9H,3H2,1-2H3,(H,14,15)/b;7-4-/t18-,19-,20-,23+,24-,25-,26-;/m0./s1
• SMILES： CCCCC(O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@]4([C@H]3[C@@H](O)C[C@@]21C)C)=O)=O.C/C=C\C(C(NC1=CC=CC=C1C)=O)=C

Computed Properties

• Exact Mass: 446.26700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 11
• Monoisotopic Mass: 446.267
• Heavy Atom Count: 47
• Complexity: 832
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 15
• Surface Charge: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• LogP: 3.52270
• PSA: 100.90000
• Refractive Index: 1.56
• Boiling Point: 595.1°Cat760mmHg
• Melting Point: 217-220 ºC
• Flash Point: 195°C
• Solubility: Insuluble (3.3E-3 g/L) (25 ºC),
• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),